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Compound of Interest

Compound Name: Oxypyrrolnitrin

Cat. No.: B579091 Get Quote

A Note on Nomenclature: Initial searches for "oxypyrrolnitrin" did not yield a recognized

chemical entity. It is highly probable that the intended compound of interest is Pyrrolnitrin, a

well-documented antifungal metabolite. This guide will focus on Pyrrolnitrin.

Pyrrolnitrin is a secondary metabolite produced by several species of Pseudomonas bacteria.

[1] It exhibits potent antifungal activity against a broad spectrum of fungi, including

dermatophytes, making it a significant compound in both agricultural and clinical research.[1]

Chemical Identity of Pyrrolnitrin
A clear understanding of a compound's chemical identifiers is fundamental for research and

regulatory purposes. The key identifiers for Pyrrolnitrin are summarized below.
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Chemical Identifier Value

CAS Number 1018-71-9[1]

Molecular Formula C₁₀H₆Cl₂N₂O₂[1][2]

IUPAC Name 3-chloro-4-(3-chloro-2-nitrophenyl)-1H-pyrrole[1]

InChI
InChI=1S/C10H6Cl2N2O2/c11-8-3-1-2-

6(10(8)14(15)16)7-4-13-5-9(7)12/h1-5,13H[1]

InChIKey QJBZDBLBQWFTPZ-UHFFFAOYSA-N[1]

SMILES
C1=CC(=C(C(=C1)Cl)N(=O)=O)C2=C(C=CN2)

Cl[1]

PubChem CID 13916[1]

Mechanism of Action: Disrupting Fungal Respiration
Pyrrolnitrin's primary mode of action is the inhibition of the fungal respiratory chain.[1] It

specifically targets and disrupts the terminal electron transport system, leading to a cessation

of cellular respiration and subsequent cell death.[1] This targeted mechanism contributes to its

efficacy as an antifungal agent.

Experimental Protocols
Detailed experimental protocols are crucial for the replication and advancement of scientific

research. Below are generalized methodologies for the isolation and antifungal susceptibility

testing of Pyrrolnitrin.

1. Isolation of Pyrrolnitrin from Pseudomonas species:

Culture Preparation: A pure culture of a Pyrrolnitrin-producing Pseudomonas strain is

inoculated into a suitable liquid broth medium (e.g., Nutrient Broth or a specialized

production medium) and incubated under optimal conditions (temperature, shaking speed)

for a defined period to allow for metabolite production.

Extraction: The culture broth is centrifuged to separate the bacterial cells from the

supernatant. The supernatant, containing the secreted Pyrrolnitrin, is then extracted using a
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non-polar organic solvent such as ethyl acetate. This process is typically repeated multiple

times to ensure complete extraction.

Purification: The crude extract is concentrated under reduced pressure. The resulting residue

is then subjected to chromatographic techniques for purification. This may involve column

chromatography using silica gel, followed by high-performance liquid chromatography

(HPLC) to obtain pure Pyrrolnitrin.

Characterization: The purified compound is characterized using spectroscopic methods such

as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) to confirm its identity

and purity by comparing the data with known standards for Pyrrolnitrin.

2. Antifungal Susceptibility Testing:

Broth Microdilution Assay: This method is used to determine the Minimum Inhibitory

Concentration (MIC) of Pyrrolnitrin against a specific fungal strain.

A serial dilution of Pyrrolnitrin is prepared in a multi-well microtiter plate containing a fungal

growth medium.

Each well is then inoculated with a standardized suspension of the target fungus.

The plate is incubated under conditions suitable for fungal growth.

The MIC is determined as the lowest concentration of Pyrrolnitrin that visibly inhibits fungal

growth.

Logical Workflow for Pyrrolnitrin Research
The following diagram illustrates a typical workflow for the discovery and initial evaluation of

Pyrrolnitrin as an antifungal agent.
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Caption: A logical workflow for the discovery and evaluation of Pyrrolnitrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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